Cas no 1556653-71-4 (3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid)

• Product Name: 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid
• CAS No: 1556653-71-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5803550
• PubChem ID: 83883823
• Update Time: 2025-06-15

3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid
• 3-[2-(dimethylamino)pyridin-3-yl]-2-methylpropanoic acid
• 1556653-71-4
• EN300-1743345

• Inchi： 1S/C11H16N2O2/c1-8(11(14)15)7-9-5-4-6-12-10(9)13(2)3/h4-6,8H,7H2,1-3H3,(H,14,15)
• InChI Key： RDCMVIKYWYKZGM-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC=CN=C1N(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid

Comprehensive Overview of 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid (CAS No. 1556653-71-4): Properties, Applications, and Research Insights

The compound 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid (CAS No. 1556653-71-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a pyridine ring substituted with a dimethylamino group and a methylpropanoic acid side chain, make it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for highly functionalized pyridine derivatives like 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid has surged due to their applications in medicinal chemistry. This compound is often discussed in forums and publications focusing on small molecule therapeutics and structure-activity relationships (SAR). Its CAS No. 1556653-71-4 is frequently searched in databases such as SciFinder and PubChem, reflecting its relevance in academic and industrial research.

One of the key reasons for the growing interest in this compound is its potential role in addressing neurodegenerative diseases and metabolic disorders. For instance, its structural analogs have shown promise in targeting kinases and G-protein-coupled receptors (GPCRs), which are hot topics in drug development. Researchers are also investigating its utility in prodrug design, where the methylpropanoic acid moiety could enhance bioavailability.

From a synthetic perspective, 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid poses intriguing challenges and opportunities. Its preparation often involves multistep organic synthesis, including cross-coupling reactions and functional group transformations. These methods are critical for achieving high purity and yield, which are essential for pharmaceutical-grade compounds. The compound’s logP and pKa values are also frequently analyzed to predict its ADME properties (absorption, distribution, metabolism, and excretion).

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. For example, its pyridine core could serve as a building block for ligands in catalysis or fluorescent probes. Such versatility aligns with the broader trend of multi-disciplinary research, where molecules are repurposed across industries to maximize their value.

In conclusion, 3-2-(dimethylamino)pyridin-3-yl-2-methylpropanoic acid (CAS No. 1556653-71-4) represents a compelling case study in modern chemical innovation. Its applications span drug discovery, catalysis, and material design, making it a focal point for researchers addressing global challenges in health and sustainability. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of cutting-edge research.